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Compound of Interest

(5-Chloro-6-propoxypyridin-3-
Compound Name:
yl)boronic acid

Cat. No.: B1463818

Executive Summary

(5-Chloro-6-propoxypyridin-3-yl)boronic acid is a heterocyclic organoboron compound of
significant interest as a building block in synthetic and medicinal chemistry. Its utility,
particularly in palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling,
hinges on the precise and unambiguous confirmation of its chemical structure.[1][2] This guide
provides a comprehensive, multi-technique workflow for the complete structural
characterization of this molecule. We move beyond a simple listing of methods to explain the
causality behind experimental choices, integrating data from Mass Spectrometry, multinuclear
(*H, 13C, 11B) NMR spectroscopy, and Single-Crystal X-ray Diffraction. Each protocol is
presented as a self-validating system, where data from orthogonal techniques are cross-
referenced to build an unassailable structural proof, ensuring the highest level of scientific
integrity for researchers in the field.

Introduction and Foundational Concepts

Boronic acids are a class of organoboron compounds characterized by a C-B bond and two
hydroxyl groups attached to the boron atom.[3] Their Lewis acidic nature and relative stability to
air and moisture make them indispensable reagents in organic synthesis.[1][2] However, their
characterization is not trivial. Boronic acids can exist in equilibrium with cyclic anhydride trimers
(boroxines), especially upon dehydration, which can complicate analysis.[3] Therefore, a
robust, multi-faceted analytical approach is not just recommended, but essential for definitive
characterization.
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This guide outlines the logical and experimental workflow for the complete structure elucidation
of (5-Chloro-6-propoxypyridin-3-yl)boronic acid, from initial synthesis to final
crystallographic confirmation.

The Elucidation Workflow: An Integrated Strategy

The definitive confirmation of a chemical structure is not achieved by a single experiment but
by the convergence of evidence from multiple, independent analytical techniques. The workflow
presented here is designed to be systematic, with each step providing a layer of data that is
validated by the next.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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